Cas no 1461709-23-8 (Benzyl 3-(morpholine-4-sulfonyl)azetidine-1-carboxylate)

• Product Name: Benzyl 3-(morpholine-4-sulfonyl)azetidine-1-carboxylate
• CAS No: 1461709-23-8
• MF: C₁₅H₂₀N₂O₅S
• MW: 340.394702911377
• CID: 5053630
• PubChem ID: 75480664
• Update Time: 2025-07-20

Benzyl 3-(morpholine-4-sulfonyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 3-(morpholine-4-sulfonyl)azetidine-1-carboxylate
• benzyl 3-morpholin-4-ylsulfonylazetidine-1-carboxylate
• Benzyl 3-(morpholine-4-sulfonyl)azetidine-1-carboxylate

• Inchi： 1S/C15H20N2O5S/c18-15(22-12-13-4-2-1-3-5-13)16-10-14(11-16)23(19,20)17-6-8-21-9-7-17/h1-5,14H,6-12H2
• InChI Key： FNIIMLSTGIQJBS-UHFFFAOYSA-N
• SMILES： S(C1CN(C(=O)OCC2C=CC=CC=2)C1)(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 340.109
• Monoisotopic Mass: 340.109
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 84.5

Benzyl 3-(morpholine-4-sulfonyl)azetidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Benzyl 3-(morpholine-4-sulfonyl)azetidine-1-carboxylate

Introduction to Benzyl 3-(morpholine-4-sulfonyl)azetidine-1-carboxylate (CAS No. 1461709-23-8)

Benzyl 3-(morpholine-4-sulfonyl)azetidine-1-carboxylate, a compound with the CAS number 1461709-23-8, is a significant molecule in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and potential applications in drug development. The presence of both a benzyl group and a morpholine-4-sulfonyl moiety makes it an intriguing candidate for further investigation, particularly in the context of medicinal chemistry and bioorganic synthesis.

The molecular structure of Benzyl 3-(morpholine-4-sulfonyl)azetidine-1-carboxylate consists of an azetidine ring substituted with a carboxylate group at the 1-position and a morpholine-4-sulfonyl group at the 3-position. The benzyl group, attached to the carboxylate moiety, adds an additional layer of complexity to its chemical behavior. This structural arrangement not only influences its physical properties but also plays a crucial role in its biological activity.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their therapeutic potential. Azetidine derivatives, in particular, have been extensively studied due to their ability to mimic natural amino acids and their potential as scaffolds for drug design. The incorporation of a morpholine-4-sulfonyl group into the azetidine framework enhances the compound's solubility and bioavailability, making it more suitable for pharmaceutical applications.

One of the most compelling aspects of Benzyl 3-(morpholine-4-sulfonyl)azetidine-1-carboxylate is its potential as a building block for more complex molecules. The carboxylate group can be further functionalized through various chemical reactions, allowing chemists to tailor its properties for specific applications. This flexibility makes it an invaluable tool in synthetic chemistry and drug discovery.

Recent studies have highlighted the importance of morpholine derivatives in medicinal chemistry. Morpholine-based compounds have shown promise in treating a variety of diseases, including infections, inflammation, and neurological disorders. The sulfonyl group in Benzyl 3-(morpholine-4-sulfonyl)azetidine-1-carboxylate further enhances its biological activity by increasing its interaction with biological targets. This has led to investigations into its potential as an anti-inflammatory agent and an antimicrobial agent.

The synthesis of Benzyl 3-(morpholine-4-sulfonyl)azetidine-1-carboxylate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The key steps include the formation of the azetidine ring, the introduction of the carboxylate group, and the attachment of the morpholine-4-sulfonyl moiety. Advances in synthetic methodologies have made it possible to produce this compound more efficiently, paving the way for larger-scale studies.

In conclusion, Benzyl 3-(morpholine-4-sulfonyl)azetidine-1-carboxylate (CAS No. 1461709-23-8) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structure and functional groups make it an attractive candidate for further exploration in drug development. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.